![molecular formula C20H23NO2 B2370567 (2E)-N-(3,4-dimethylphenyl)-3-(4-propoxyphenyl)prop-2-enamide CAS No. 433707-88-1](/img/structure/B2370567.png)
(2E)-N-(3,4-dimethylphenyl)-3-(4-propoxyphenyl)prop-2-enamide
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Description
(2E)-N-(3,4-dimethylphenyl)-3-(4-propoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.409. The purity is usually 95%.
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Scientific Research Applications
Zika Virus Inhibition
The compound (2E)-N-benzyl-3-(4-butoxyphenyl)prop-2-enamide, a derivative of (2E)-N-(3,4-dimethylphenyl)-3-(4-propoxyphenyl)prop-2-enamide, has been identified as a potent inhibitor of Zika virus replication. This inhibition occurs through the prevention of the formation of the virus's membranous replication compartment in the endoplasmic reticulum, offering a novel target for Zika virus antivirals (Riva et al., 2021).
Anticancer Activity
A related compound, (2E)-3-(dimethylamino)-1-(3,4,5-trimethoxyphenyl) prop-2-en-1-one, showed significant anticancer activity, particularly against the HepG2 cancer cell line. This activity was assessed through apoptotic assays and cell cycle distribution analysis (Bhat et al., 2022).
Antibacterial and Antitubercular Activity
Studies on a series of N-arylcinnamamides, which include structures similar to this compound, have demonstrated broad antibacterial and antitubercular activities. These compounds were found to be effective against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and against mycobacterial strains, showing potential as new therapeutic agents in treating bacterial infections (Strharsky et al., 2022).
Rhodium-Catalyzed Hydrogenation of Enamides
The compound and its derivatives have been studied in the context of rhodium-catalyzed hydrogenation reactions. These studies provide insights into the reaction mechanisms and potential applications in organic synthesis, specifically in the formation of enamides (Donoghue et al., 2007).
Synthesis and Characterization in Pharmaceutical Research
The synthesis and characterization of similar N-arylcinnamamides have been extensively studied, offering insights into the potential pharmaceutical applications of these compounds. These studies contribute to the understanding of the chemical properties and potential uses in drug development (Tayade & Waghmare, 2016).
Antimalarial Activity
Investigations into the antimalarial activity of N-Phenyl-Substituted Cinnamanilides, closely related to this compound, have shown promising results against the chloroquine-sensitive strain of P. falciparum, indicating potential applications in antimalarial therapy (Kos et al., 2022).
Properties
IUPAC Name |
(E)-N-(3,4-dimethylphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO2/c1-4-13-23-19-10-6-17(7-11-19)8-12-20(22)21-18-9-5-15(2)16(3)14-18/h5-12,14H,4,13H2,1-3H3,(H,21,22)/b12-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBXNGYJTSSHML-XYOKQWHBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C=CC(=O)NC2=CC(=C(C=C2)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=C(C=C2)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.